2-(3-Methoxyphenyl)propan-2-amine
Cat. No. B021612
Key on ui cas rn:
109138-28-5
M. Wt: 165.23 g/mol
InChI Key: XJRLZIBKKHJOHI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05717088
Procedure details
Following a procedure similar to that described in Preparation 10a, but using methyl 3-methoxybenzoate as a starting material, in a relative amount similar to that used in that Preparation, the title compound was obtained in a yield of 31%.
Name
Yield
31%
Identifiers
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REACTION_CXSMILES
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CO[C:3]1[CH:8]=[CH:7][C:6]([C:9]([NH2:12])([CH3:11])[CH3:10])=[CH:5][CH:4]=1.[CH3:13][O:14]C1C=C(C=CC=1)C(OC)=O>>[CH3:13][O:14][C:8]1[CH:7]=[C:6]([C:9]([NH2:12])([CH3:10])[CH3:11])[CH:5]=[CH:4][CH:3]=1
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
|
COC1=CC=C(C=C1)C(C)(C)N
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Step Two
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Name
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|
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Quantity
|
0 (± 1) mol
|
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Type
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reactant
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Smiles
|
COC=1C=C(C(=O)OC)C=CC1
|
Conditions
Other
|
Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
|
in a relative amount similar to that used in that Preparation
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Outcomes
Product
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Name
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|
|
Type
|
product
|
|
Smiles
|
COC=1C=C(C=CC1)C(C)(C)N
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 31% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
